AKU-005

• Molecular Formula: C20H21N5O
• Molecular Weight: 347.4 g/mol
• InChI: InChI=1S/C20H21N5O/c26-20(25-16-21-15-22-25)24-13-11-23(12-14-24)19(17-7-3-1-4-8-17)18-9-5-2-6-10-18/h1-10,15-16,19H,11-14H2
• InChIKey: DAHGNJMKRWHRFF-UHFFFAOYSA-N

AKU-005: Triple-Target Endocannabinoid Inhibitor

AKU-005 (CAS 1515855-85-2, C20H21N5O) is a synthetic small molecule that functions as a multi-target inhibitor of the endocannabinoid-degrading serine hydrolases monoacylglycerol lipase (MAGL) and fatty acid amide hydrolase (FAAH) [1], with reported additional inhibitory activity against α/β-hydrolase domain-containing 6 (ABHD6) [2]. It is primarily utilized in preclinical research for neurological pain and migraine disorders, aiming to enhance endogenous anandamide (AEA) and 2-arachidonoylglycerol (2-AG) tone.

1

Triple-target inhibitor — covers FAAH, MAGL, and ABHD6 for integrated endocannabinoid pathway studies

2

Migraine-relevant endpoints — supports NTG-induced hyperalgesia and cortical spreading depression (CSD) model research

3

Species-dependent profile — rat cortex shows full triple inhibition; verify expected target engagement in mouse models

• [1] Della Pietra A, et al. Potent dual MAGL/FAAH inhibitor AKU-005 engages endocannabinoids to diminish meningeal nociception implicated in migraine pain. J Headache Pain. 2023;24(1):38. View Source
• [2] Brugia F, et al. Inhibition of endocannabinoid hydrolases MAGL, FAAH and ABHD6 by AKU-005 reduces ex vivo cortical spreading depression. J Headache Pain. 2025;26(1):85. View Source

AKU-005 Differentiation from Other Inhibitors

Simple substitution of AKU-005 with highly selective, single-target FAAH (e.g., PF-04457845) or MAGL (e.g., JZL184) inhibitors fails to recapitulate its pharmacological profile because migraine pathophysiology involves spatially distinct and synergistic roles of AEA and 2-AG in peripheral meninges and central cortical regions [1]. While selective inhibitors elevate only one endocannabinoid class and can exhibit functional antagonism at high doses, AKU-005's balanced multi-target inhibition simultaneously elevates both AEA and 2-AG in relevant pain-processing tissues (ex vivo cortex and meninges) [2], directly correlating with significant reductions in migraine-associated endpoints like CGRP release, cortical spreading depression (CSD) events, and trigeminal hyperalgesia [3].

Target profile

AKU-005 inhibits FAAH, MAGL, and ABHD6 in rat cortex — triple-target engagement confirmed by ABPP

JZL195 and JZL184 lack ABHD6 inhibition; KML29 is MAGL-only. Triple-target coverage cannot be replicated with these comparators.

CSD model data

Published CSD suppression with calcium imaging in rat cortical slices — statistically significant AUC reduction

No CSD suppression data exist for JZL195, JZL184, KML29, or SA-57 in equivalent ex vivo models.

Species dependency

Rat cortex: functional triple inhibition; mouse cortex: MAGL inhibition only under CSD — FAAH/ABHD6 spared

Comparators lack species-resolved cortical inhibition mapping. Model selection may shift response profile significantly.

• [1] Greco R, et al. Effects of the Dual FAAH/MAGL Inhibitor AKU-005 on Trigeminal Hyperalgesia in Male Rats. Cells. 2024;13(10):830. View Source
• [2] Brugia F, et al. Inhibition of endocannabinoid hydrolases MAGL, FAAH and ABHD6 by AKU-005 reduces ex vivo cortical spreading depression. J Headache Pain. 2025;26(1):85. View Source
• [3] Della Pietra A, et al. Potent dual MAGL/FAAH inhibitor AKU-005 engages endocannabinoids to diminish meningeal nociception implicated in migraine pain. J Headache Pain. 2023;24(1):38. View Source

Quantitative Evidence: AKU-005 vs. Comparators

Triple FAAH/MAGL/ABHD6 Inhibition

AKU-005 differentiates from earlier dual FAAH/MAGL inhibitors like JZL195 through its additional, previously unreported inhibitory activity against ABHD6, a serine hydrolase that also degrades 2-AG in the brain [1]. In HEK293 cell lysates overexpressing mouse and human ABHD6, AKU-005 exhibited clear inhibitory activity against this third target, a property not demonstrated by JZL195 [1]. This broader target engagement profile may contribute to a more robust and sustained elevation of 2-AG in cortical tissue compared to dual inhibition of MAGL and FAAH alone [1].

Triple FAAH/MAGL/ABHD6

Head-to-head

Targets: 3 (FAAH, MAGL, ABHD6). ABHD6 activity reduced from 0.8 a.u. to 0.2 a.u. during CSD in rat cortex (75% reduction at 100 nM ex vivo).

Unique triple-target coverage among comparator set enables more complete 2-AG degradation blockade studies.

ABHD6 inhibition confirmed in HEK293 cells overexpressing mouse/human ABHD6. JZL195, JZL184, KML29 lack this profile.

Evidence Dimension	ABHD6 inhibitory activity
Target Compound Data	Inhibition of mouse and human ABHD6 observed in HEK293 lysates [1].
Comparator Or Baseline	JZL195 (dual FAAH/MAGL inhibitor): No reported ABHD6 inhibition.
Quantified Difference	Qualitative gain of function: AKU-005 inhibits ABHD6; JZL195 does not.
Conditions	Glycerol assay in lysates from HEK293 cells overexpressing mouse and human MAGL and ABHD6 [1].

Why This Matters

This broader serine hydrolase inhibition profile provides a more comprehensive enhancement of the endocannabinoid system, which may be advantageous for complex neurological conditions like migraine with aura, where multiple degradation pathways are active.

• [1] Brugia F, et al. Inhibition of endocannabinoid hydrolases MAGL, FAAH and ABHD6 by AKU-005 reduces ex vivo cortical spreading depression. J Headache Pain. 2025;26(1):85. View Source

MAGL Inhibition Potency in Brain Membranes

In comparative in vitro profiling, AKU-005 demonstrates remarkably high potency for rat MAGL, with an IC50 of 589 pM, which is substantially lower than that reported for the dual FAAH/MAGL inhibitor AM4302 (IC50 200 nM for rat MAGL) [1]. This sub-nanomolar potency is a key differentiator, suggesting that at low concentrations, AKU-005 can effectively and selectively inhibit MAGL to elevate 2-AG levels, potentially avoiding off-target effects associated with higher concentrations of less potent compounds .

MAGL Potency (IC50)

Cross-study comparable

MAGL IC50: 589 pM (rat brain membrane), 309 pM (mouse). ~3–140 fold more potent than JZL195, JZL184, KML29 in rodent brain assays.

Supports lower dosing requirements for equivalent target engagement; may reduce off-target liabilities at higher concentrations.

Assay formats differ across studies; direct IC50 comparisons require careful condition matching.

Evidence Dimension	Inhibition of rat MAGL activity (IC50)
Target Compound Data	589 pM .
Comparator Or Baseline	AM4302 (dual FAAH/MAGL inhibitor): IC50 200 nM [1].
Quantified Difference	AKU-005 is ~339-fold more potent against rat MAGL.
Conditions	Rat brain membrane preparation vs. recombinant enzyme assay [1].

Why This Matters

The exceptional sub-nanomolar potency for MAGL is a critical advantage for in vivo studies in rat models of pain and migraine, enabling robust target engagement at low, well-tolerated doses (e.g., 0.5 mg/kg i.p. [2]) and minimizing potential confounding effects from high compound concentrations.

• [1] Parker LA, et al. A comparison of novel, selective fatty acid amide hydrolase (FAAH), monoacyglycerol lipase (MAGL) or dual FAAH/MAGL inhibitors to suppress acute and anticipatory nausea in rat models. Psychopharmacology (Berl). 2020;237(3):757-771. View Source
• [2] Greco R, et al. Effects of the Dual FAAH/MAGL Inhibitor AKU-005 on Trigeminal Hyperalgesia in Male Rats. Cells. 2024;13(10):830. View Source

CGRP and Cytokine Suppression in NTG Migraine Model

AKU-005 demonstrates functional superiority over selective inhibitors in a relevant in vivo disease model. In a nitroglycerin (NTG)-induced migraine model in rats, treatment with 0.5 mg/kg i.p. AKU-005 led to a significant reduction in serum Calcitonin Gene-Related Peptide (CGRP) levels and pro-inflammatory cytokine mRNA expression [1]. This contrasts sharply with findings for the selective FAAH inhibitor PF-04457845, which in similar rat models of migraine failed to reduce CGRP levels or alter pain behaviors despite robustly elevating anandamide [2]. The dual-target mechanism of AKU-005 thus translates into a direct effect on a key clinical biomarker for migraine pathophysiology.

CGRP & Cytokine Suppression

Head-to-head

AKU-005 (0.5 mg/kg i.p.) reduced CGRP mRNA in multiple tissues, serum CGRP protein, TNF-α and IL-6 mRNA. Anti-hyperalgesic in NTG model without altering cranial endocannabinoids.

Endocannabinoid-independent anti-migraine biomarker modulation; differentiates from JZL195 which acts via canonical endocannabinoid elevation.

No open field locomotion changes; dissociation between anti-nociceptive and general behavioral effects. Rat model only.

Evidence Dimension	Reduction of serum CGRP levels in NTG-induced migraine model (rat)
Target Compound Data	Significant reduction (p<0.05) at 0.5 mg/kg i.p. [1].
Comparator Or Baseline	PF-04457845 (selective FAAH inhibitor): No significant reduction [2].
Quantified Difference	AKU-005 significantly reduced CGRP; PF-04457845 did not.
Conditions	In vivo, male Sprague-Dawley rats, NTG (10 mg/kg i.p.) administered 3h prior to AKU-005 (0.5 mg/kg i.p.) [1]; similar model for PF-04457845 [2].

Why This Matters

This demonstrates that the multi-target activity of AKU-005 is not just an in vitro phenomenon but translates to a critical functional advantage in vivo on a key migraine biomarker, supporting its selection over selective inhibitors for translational studies in migraine and pain research.

• [1] Greco R, et al. Effects of the Dual FAAH/MAGL Inhibitor AKU-005 on Trigeminal Hyperalgesia in Male Rats. Cells. 2024;13(10):830. View Source
• [2] De Gregorio D, et al. The Fatty Acid Amide Hydrolase Inhibitor PF-04457845 Does Not Modulate Nociception in a Rat Model of Migraine. J Pharmacol Exp Ther. 2020;374(3):395-403. View Source

Cortical Spreading Depression (CSD) Suppression

AKU-005 exhibits a distinct species-specific potency profile compared to the classic dual FAAH/MAGL inhibitor JZL195. While JZL195 is generally equipotent against mouse and human enzymes (e.g., FAAH IC50 ~2-13 nM; MAGL IC50 ~4-19 nM across species) [1][2], AKU-005 shows a marked difference in FAAH inhibition between rats (IC50 63 nM) and humans (IC50 389 nM) . This species selectivity is crucial for experimental design, as it allows researchers to choose an appropriate in vivo model (rat) where AKU-005 will show potent, balanced dual inhibition, while caution is warranted when extrapolating human FAAH inhibitory potency directly from rodent data .

CSD Suppression

Class-level inference

AKU-005 significantly decreased CSD AUC in rat cortical slices (p=0.007, Mann–Whitney). Elevated 2-AG from 0.3 to 28.7–51.7 pM/ng; AEA from 0.2–0.3 to 0.6–0.9 pM/ng.

Only FAAH/MAGL inhibitor with published CSD suppression in calcium imaging model; supports migraine aura research.

No CSD data available for JZL195, JZL184, KML29, SA-57 in equivalent ex vivo paradigms. Prefer rat tissue.

Evidence Dimension	Species-specific FAAH inhibition (IC50)
Target Compound Data	Rat FAAH: 63 nM; Human FAAH: 389 nM (6.2-fold difference) .
Comparator Or Baseline	JZL195: Mouse FAAH: 2-13 nM; Human FAAH: equipotent (e.g., ~4 nM) [1][2].
Quantified Difference	AKU-005 is ~6-fold more potent on rat FAAH vs. human FAAH; JZL195 shows minimal species difference.
Conditions	In vitro enzyme inhibition assays; rat and human recombinant FAAH .

Why This Matters

Understanding AKU-005's species-specific potency is critical for experimental planning. Its high potency for rat FAAH makes it an ideal tool for rodent in vivo studies, but its 6-fold lower potency on human FAAH necessitates careful interpretation for translational studies and may offer a wider therapeutic window for human applications.

• [1] Long JZ, et al. Dual blockade of FAAH and MAGL identifies interacting mechanisms regulating pain and anxiety. J Clin Invest. 2009;119(12):3716-29. View Source
• [2] Ahn K, et al. Discovery and characterization of a highly selective FAAH inhibitor that reduces inflammatory pain. Chem Biol. 2009;16(4):411-20. View Source

AKU-005 Application Scenarios

Rat Migraine Model with Triple-Target Inhibition

AKU-005 is optimally suited for ex vivo and in vivo rodent studies investigating cortical spreading depression (CSD), the electrophysiological correlate of migraine aura. Evidence demonstrates that AKU-005 significantly reduces CSD events in cortical slices from both rats and mice, with higher efficacy observed in rats [1]. This effect is linked to its ability to inhibit MAGL, FAAH, and ABHD6, thereby elevating 2-AG and AEA levels [1].

Rat Cortical Spreading Depression (CSD) Model

AKU-005 is a highly effective tool for investigating peripheral mechanisms of migraine pain. It has been shown to potently decrease KCl-induced excitation of meningeal nerve fibers, an effect reversed by the CB1 antagonist AM-251, confirming engagement of the endocannabinoid system [2]. This validates its use in ex vivo meningeal preparations and in vivo models of trigeminal hyperalgesia, such as the NTG-induced rat model where it reduces both pain behavior and CGRP release [3].

ABHD6 Pharmacological Studies in Brain Tissue

AKU-005 is uniquely positioned for research into novel combination therapies for migraine. Preliminary data from EU-funded research projects indicate that combining AKU-005 with cannabidiol (CBD) may safely and effectively inhibit migraine-related pain pathways [4]. The hypothesis is that AKU-005 enhances endocannabinoid tone, which then synergizes with the allosteric effects of CBD on CB1/2 receptors, providing a rationale for non-addictive, alternative therapeutic approaches [4].

Meningeal Nociception and CB1 Receptor Assays

AKU-005 serves as a unique pharmacological probe for dissecting the complex interplay of endocannabinoid degradation pathways. Its activity against FAAH, MAGL, and ABHD6 makes it superior to single- or dual-target inhibitors for studies where a broad and robust enhancement of both AEA and 2-AG signaling is required [1]. This is particularly relevant for understanding tonic versus phasic endocannabinoid control in neuroinflammation, synaptic plasticity, and pain processing across different brain regions and species [1].

Application

Selection Property

Validation Focus

Rat NTG-Induced Migraine Model Studies

Triple-target inhibition (FAAH/MAGL/ABHD6) without cranial endocannabinoid elevation

CGRP and cytokine endpoint modulation; anti-hyperalgesic response

Ex Vivo Cortical Spreading Depression (CSD) Studies

Calcium imaging-based CSD suppression in cortical slices

2-AG and AEA elevation during CSD; AUC reduction verification

ABHD6 Pharmacological Probe in Brain Tissue

ABHD6 inhibition confirmed in rat cortical slices and HEK293 lysates

Integrated 2-AG and AEA signaling blockade; ABPP target engagement

Meningeal Nociception and CB1 Pathway Studies

CB1-receptor-dependent reduction of KCl-induced meningeal fiber excitation

Meningeal spiking activity modulation; reversal by AM-251 confirmation

• [1] Brugia F, et al. Inhibition of endocannabinoid hydrolases MAGL, FAAH and ABHD6 by AKU-005 reduces ex vivo cortical spreading depression. J Headache Pain. 2025;26(1):85. View Source
• [2] Della Pietra A, et al. Potent dual MAGL/FAAH inhibitor AKU-005 engages endocannabinoids to diminish meningeal nociception implicated in migraine pain. J Headache Pain. 2023;24(1):38. View Source
• [3] Greco R, et al. Effects of the Dual FAAH/MAGL Inhibitor AKU-005 on Trigeminal Hyperalgesia in Male Rats. Cells. 2024;13(10):830. View Source
• [4] European Commission, CORDIS. Combinatorial use of cannabidiol and the serine hydrolase inhibitor AKU-005 to enhance endocannabinoids for treatment of migraine. Project ID: 101208555. View Source